Cas no 898767-92-5 (4-(3-Iodophenyl)-4-oxobutyronitrile)

4-(3-Iodophenyl)-4-oxobutyronitrile structure

898767-92-5 structure

Product Name:4-(3-Iodophenyl)-4-oxobutyronitrile

CAS No:898767-92-5

MF:C₁₀H₈INO

MW:285.081094741821

MDL:MFCD02260581

CID:869827

PubChem ID:24723849

Update Time:2025-04-19

4-(3-Iodophenyl)-4-oxobutyronitrile Chemical and Physical Properties

Names and Identifiers

- 4-(3-Iodophenyl)-4-oxobutanenitrile
- 4-(3-IODOPHENYL)-4-OXOBUTYRONITRILE
- 898767-92-5
- AKOS016019587
- MFCD02260581
- DTXSID60642248
- 4-(3-Iodophenyl)-4-oxobutyronitrile
- MDL： MFCD02260581
- Inchi： 1S/C10H8INO/c11-9-4-1-3-8(7-9)10(13)5-2-6-12/h1,3-4,7H,2,5H2
- InChI Key： CKSDLTRSGREVTG-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(=C1)C(CCC#N)=O

Computed Properties

Exact Mass: 284.96506g/mol
Monoisotopic Mass: 284.96506g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 40.9Å²

4-(3-Iodophenyl)-4-oxobutyronitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	203678-1g	4-(3-Iodophenyl)-4-oxobutyronitrile	898767-92-5	97%	1g	￡424.00	2022-02-28
Fluorochem	203678-2g	4-(3-Iodophenyl)-4-oxobutyronitrile	898767-92-5	97%	2g	￡672.00	2022-02-28
Fluorochem	203678-5g	4-(3-Iodophenyl)-4-oxobutyronitrile	898767-92-5	97%	5g	￡1447.00	2022-02-28
abcr	AB363727-1 g	4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .	898767-92-5	97%	1g	€748.70	2023-04-26
abcr	AB363727-2 g	4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .	898767-92-5	97%	2g	€1140.10	2023-04-26
TRC	I083085-250mg	4-(3-Iodophenyl)-4-oxobutyronitrile	898767-92-5		250mg	$ 365.00	2022-06-04
TRC	I083085-500mg	4-(3-Iodophenyl)-4-oxobutyronitrile	898767-92-5		500mg	$ 605.00	2022-06-04
abcr	AB363727-1g	4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .	898767-92-5	97%	1g	€747.30	2025-03-19
abcr	AB363727-2g	4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .	898767-92-5	97%	2g	€1138.80	2025-03-19
abcr	AB363727-5g	4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .	898767-92-5	97%	5g	€2353.30	2025-03-19

4-(3-Iodophenyl)-4-oxobutyronitrile Related Literature

1. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924

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